2-(3-Chloro-4-fluorophenyl)-4-nitrobenzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(3-Chloro-4-fluorophenyl)-4-nitrobenzoic acid, commonly referred to as CFNPA, is an organic compound composed of a phenyl group attached to a nitrobenzoic acid group. It is widely used in the scientific community for a variety of purposes, including in organic synthesis, biochemistry, and drug development.
Scientific Research Applications
CFNPA is widely used in the scientific community for a variety of purposes. It is commonly used in organic synthesis as a precursor to other compounds, such as dyes and pharmaceuticals. It is also used in biochemistry research to study the structure and function of proteins, as well as in drug development to study the effects of various compounds on the body.
Mechanism of Action
The mechanism of action of CFNPA is not completely understood, but it is believed to be related to its ability to inhibit the activity of certain enzymes. Specifically, CFNPA has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation, pain, and fever. By inhibiting the activity of COX-2, CFNPA can reduce inflammation and pain.
Biochemical and Physiological Effects
CFNPA has been shown to have a variety of biochemical and physiological effects. In addition to its anti-inflammatory and pain-relieving effects, it has also been shown to have antioxidant, anti-cancer, and anti-microbial properties. It has also been shown to have neuroprotective effects, and may be useful in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
CFNPA has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and it is stable in a variety of conditions. It is also relatively non-toxic and has a low vapor pressure, making it safe to handle and store. However, CFNPA has some limitations as well. It is insoluble in water, and its solubility in organic solvents is limited. Additionally, it is not very soluble in biological systems, making it difficult to use in experiments involving living cells.
Future Directions
CFNPA has a wide range of potential future applications. Its anti-inflammatory and pain-relieving properties could be exploited for the development of new drugs for the treatment of chronic pain and inflammation. Its antioxidant, anti-cancer, and anti-microbial properties could be used to develop new drugs for the treatment of various diseases. Additionally, its neuroprotective effects could be explored for the development of treatments for neurodegenerative diseases. Finally, its low toxicity and solubility could be exploited for the development of new drug delivery systems.
Synthesis Methods
CFNPA is typically synthesized through a two-step process using 3-chloro-4-fluorophenol and nitric acid as starting materials. The first step involves the formation of a diazonium salt through the reaction of the phenol with nitric acid. The second step involves the reaction of the diazonium salt with a nitrite to form the desired nitrobenzoic acid. The overall reaction is shown below:
3-Chloro-4-fluorophenol + Nitric acid → Diazonium salt + Water
Diazonium salt + Nitrite → 2-(3-Chloro-4-fluorophenyl)-4-nitrobenzoic acid
properties
IUPAC Name |
2-(3-chloro-4-fluorophenyl)-4-nitrobenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H7ClFNO4/c14-11-5-7(1-4-12(11)15)10-6-8(16(19)20)2-3-9(10)13(17)18/h1-6H,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HULVNVVMASZWAT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C2=C(C=CC(=C2)[N+](=O)[O-])C(=O)O)Cl)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H7ClFNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10690557 |
Source
|
Record name | 3'-Chloro-4'-fluoro-5-nitro[1,1'-biphenyl]-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10690557 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
295.65 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261970-50-6 |
Source
|
Record name | 3'-Chloro-4'-fluoro-5-nitro[1,1'-biphenyl]-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10690557 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.